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Compound of Interest

Compound Name: 2,6-Difluorocinnamic acid

Cat. No.: B116062

This guide provides essential procedures for the safe and compliant disposal of 2,6-
Difluorocinnamic acid, ensuring the safety of laboratory personnel and adherence to
environmental regulations. Researchers, scientists, and drug development professionals
should handle this compound with care, recognizing its potential hazards.

Essential Safety Information

2,6-Difluorocinnamic acid is classified as a hazardous substance. It is known to cause skin,
eye, and respiratory irritation.[1][2][3][4] Therefore, appropriate personal protective equipment
(PPE) must be worn at all times during handling and disposal.

Recommended Personal Protective Equipment (PPE):

» Hand Protection: Wear protective gloves.

o Eye/Face Protection: Use chemical safety goggles or glasses.

o Skin and Body Protection: Wear a lab coat or other suitable protective clothing.

o Respiratory Protection: In case of insufficient ventilation or dust formation, wear a suitable
respiratory mask (e.g., N95).[5][6]

Quantitative Data Summary
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The following table summarizes key safety and identification data for trans-2,6-
Difluorocinnamic Acid.

Property Value

CAS Number 102082-89-3
Hazard Statements H315, H319, H335
Precautionary Statements (Disposal) P501

Causes skin irritation, Causes serious eye
Health Hazards

irritation, May cause respiratory irritation.[1][2][4]

Step-by-Step Disposal Protocol

The proper disposal of 2,6-Difluorocinnamic acid is critical to laboratory safety and
environmental protection. Under no circumstances should this chemical be discharged into the
sewer system or the environment.[5]

1. Waste Collection and Segregation:

o Collect waste 2,6-Difluorocinnamic acid in a designated, compatible, and sealable
container.

e Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) office. It is best practice to segregate halogenated
organic waste.[7]

2. Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2,6-
Difluorocinnamic acid".

e Include the CAS number (102082-89-3) and relevant hazard pictograms.

3. Storage:
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o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.

o Keep the container away from incompatible materials such as strong bases and strong
oxidizing agents.[5][6] The storage area should be cool and dry.[5]

4. Scheduling Waste Pickup:
» Contact your institution's EHS office to schedule a pickup for the hazardous waste.

» Provide them with all necessary information about the waste, including the chemical name
and quantity.

5. Decontamination:

o Thoroughly decontaminate any surfaces or equipment that came into contact with 2,6-
Difluorocinnamic acid using an appropriate solvent and cleaning procedure.

o Dispose of any contaminated cleaning materials (e.g., wipes, gloves) as hazardous waste.[5]

6. Documentation:

e Maintain a log of all hazardous waste generated, including the date, chemical name, and
quantity.[5]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2,6-Difluorocinnamic acid.
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Workflow for the Disposal of 2,6-Difluorocinnamic Acid
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Caption: Workflow for the safe disposal of 2,6-Difluorocinnamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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